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Cat. No.: B15141937 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vivo administration of TTI-

101, a first-in-class, orally bioavailable small-molecule inhibitor of Signal Transducer and

Activator of Transcription 3 (STAT3). The protocols detailed below are based on preclinical and

clinical studies and are intended to guide researchers in the proper in vivo application of TTI-

101 for investigational use.

Mechanism of Action
TTI-101 functions as a competitive inhibitor of STAT3. It binds to the SH2 domain of STAT3,

which is crucial for its activation. This binding prevents the recruitment of STAT3 to activated

cytokine receptor complexes and blocks its phosphorylation at tyrosine 705 (pY705).

Consequently, TTI-101 inhibits STAT3 homodimerization, its translocation to the nucleus, and

subsequent STAT3-mediated gene transcription. This targeted inhibition of the canonical

STAT3 signaling pathway has shown anti-tumor and anti-fibrotic activity in various models.[1][2]

[3][4]
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Species
Administr
ation
Route

Vehicle Dosage
Dosing
Schedule

Study
Context

Referenc
e

Rat
Oral

Gavage

60%

Labrasol /

40% PEG-

400

10, 30, and

100 mg/kg

Single

dose

Pharmacok

inetics in

Chronic

Kidney

Disease

[5]

Rat Oral
Not

Specified

Up to 200

mg/kg/day
28-day Toxicology [6]

Dog Oral
Not

Specified

Up to 100

mg/kg/day
28-day Toxicology [6]

Mouse
Oral

Gavage

60%

Labrasol /

40% PEG-

400

50 mg/kg

Every other

day for 6

doses

Neuropathi

c Pain

(Spared

Nerve

Injury)

[6][7]

Mouse
Intraperiton

eal (i.p.)

Not

Specified
50 mg/kg

Every other

day for 7

doses

Neuropathi

c Pain

(Chemothe

rapy-

Induced)

[7]

Mouse
Not

Specified

Not

Specified

Not

Specified
3 weeks

Cervical

Cancer

Xenograft

[8]
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Populatio
n

Administr
ation
Route

Formulati
on

Dosage
Levels

Dosing
Schedule

Study
Context

Referenc
e

Adult

Patients

with

Advanced

Solid

Tumors

Oral F1, F2, F3

3.2, 6.4,

12.8, and

25.6

mg/kg/day

Twice daily

in 28-day

cycles

Dose-

Escalation

and

Expansion

[1]

Experimental Protocols
Protocol 1: Oral Administration in Rodents (Gavage)
This protocol is adapted from preclinical studies investigating the pharmacokinetics and

efficacy of TTI-101 in rats and mice.[5][6][7]

Materials:

TTI-101

Vehicle: 60% Labrasol / 40% Polyethylene glycol 400 (PEG-400)

Oral gavage needles (appropriate size for the animal)

Syringes

Vortex mixer or sonicator

Animal scale

Procedure:

Formulation Preparation:

Accurately weigh the required amount of TTI-101.

Prepare the vehicle by mixing 60% Labrasol and 40% PEG-400.
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Add the TTI-101 powder to the vehicle to achieve the desired final concentration (e.g., 40

mg/mL).[5]

Vortex or sonicate the mixture until the TTI-101 is completely dissolved. It is recommended

to warm the vehicle slightly to aid dissolution.

Animal Preparation:

Weigh the animal to determine the precise volume of the formulation to be administered.

Properly restrain the animal to ensure its safety and the accuracy of the administration.

Administration:

Draw the calculated volume of the TTI-101 formulation into a syringe fitted with an

appropriately sized oral gavage needle.

Gently insert the gavage needle into the esophagus and deliver the formulation directly

into the stomach.

Carefully remove the gavage needle.

Post-Administration Monitoring:

Return the animal to its cage and monitor for any signs of distress or adverse reactions.

For pharmacokinetic studies, blood samples can be collected at predetermined time points

post-administration (e.g., 15 min, 30 min, 1h, 2h, 4h, 8h, 24h).[5]

Protocol 2: Intraperitoneal (i.p.) Administration in Mice
This protocol is based on a preclinical study of TTI-101 in a mouse model of neuropathic pain.

[7]

Materials:

TTI-101

Sterile vehicle (e.g., sterile PBS or a specified solubilizing agent)
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Syringes (1 mL)

Needles (25-27 gauge)

Animal scale

70% Ethanol or other disinfectant for the injection site

Procedure:

Formulation Preparation:

Dissolve TTI-101 in a sterile vehicle to the desired concentration. Ensure complete

dissolution.

Warm the solution to room temperature or body temperature to minimize discomfort to the

animal.

Animal Preparation:

Weigh the mouse to calculate the required injection volume. The maximum recommended

injection volume is typically 10 µL/g of body weight.

Restrain the mouse securely, exposing the abdomen. One common method is to hold the

mouse by the scruff of the neck and turn it to present the ventral side.

Administration:

Locate the injection site in the lower right quadrant of the abdomen to avoid the bladder

and cecum.

Disinfect the injection site with 70% ethanol.

Insert the needle at a 30-45 degree angle.

Gently pull back on the plunger to ensure no fluid or blood is aspirated, which would

indicate entry into a vessel or organ.
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If there is no aspirate, inject the TTI-101 solution smoothly.

Withdraw the needle and return the mouse to its cage.

Post-Administration Monitoring:

Observe the animal for any signs of pain, distress, or adverse effects at the injection site.
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Caption: TTI-101 Mechanism of Action.
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Caption: General In Vivo Experimental Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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